Cas no 6515-06-6 (3,4-Bis(methoxymethoxy)benzaldehyde)

• Product Name: 3,4-Bis(methoxymethoxy)benzaldehyde
• CAS No: 6515-06-6
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 46827
• PubChem ID: 11746314
• Update Time: 2025-11-01

3,4-Bis(methoxymethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(methoxymethoxy)benzaldehyde
• LogP
• 3,4-bismethoxymethoxybenzaldehyde
• SCHEMBL4255761
• 3,4-dihydroybenzaldehyde 3,4-di(methoxymethyl) ether
• AKOS015890560
• 3,4-Bis-methoxymethoxy-benzaldehyde
• 3,4-di-(methoxymethoxy)-benzaldehyde
• SMR000470975
• DTXSID40471750
• RYTSFSLVJDNOHI-UHFFFAOYSA-N
• HMS2270C07
• 6515-06-6
• MLS000697649
• CHEMBL1891230
• DTXCID00422566

• Inchi： 1S/C11H14O5/c1-13-7-15-10-4-3-9(6-12)5-11(10)16-8-14-2/h3-6H,7-8H2,1-2H3
• InChI Key： RYTSFSLVJDNOHI-UHFFFAOYSA-N
• SMILES： O(COC)C1C=C(C=O)C=CC=1OCOC

Computed Properties

• Exact Mass: 226.08412
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.519
• Solubility: Dichloromethane;
• PSA: 53.99
• Vapor Pressure: Not available

3,4-Bis(methoxymethoxy)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,4-Bis(methoxymethoxy)benzaldehyde

3,4-Bis(methoxymethoxy)benzaldehyde (CAS No. 6515-06-6): A Versatile Building Block in Organic Synthesis

3,4-Bis(methoxymethoxy)benzaldehyde (CAS No. 6515-06-6) is a highly functionalized aromatic aldehyde that has garnered significant attention in the field of organic chemistry. This compound, characterized by its methoxymethoxy protecting groups, serves as a critical intermediate in the synthesis of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. Its unique structure, featuring a benzaldehyde core with dual methoxymethoxy substitutions at the 3 and 4 positions, makes it a valuable reagent for selective transformations and multi-step synthetic routes.

The methoxymethoxy (MOM) group is a widely used protecting group in organic synthesis due to its stability under various reaction conditions and ease of removal. In 3,4-Bis(methoxymethoxy)benzaldehyde, these groups enhance the compound's solubility in organic solvents and protect reactive sites during synthetic manipulations. This property is particularly valuable in multistep synthesis, where selective deprotection is required to achieve desired products. Researchers often employ this compound in Pd-catalyzed cross-coupling reactions, Grignard reactions, and reductive amination, highlighting its versatility.

In recent years, the demand for 3,4-Bis(methoxymethoxy)benzaldehyde has surged due to its applications in drug discovery and material science. For instance, it serves as a precursor for the synthesis of flavonoids and polyphenols, which are known for their antioxidant and anti-inflammatory properties. Additionally, its derivatives are explored in the development of organic semiconductors and liquid crystals, aligning with the growing interest in sustainable and high-performance materials. This compound's adaptability to diverse synthetic pathways makes it a favorite among chemists working on structure-activity relationship (SAR) studies.

From an SEO perspective, users frequently search for terms like "3,4-Bis(methoxymethoxy)benzaldehyde synthesis", "CAS 6515-06-6 applications", and "MOM-protected benzaldehyde uses". These queries reflect the compound's relevance in both academic and industrial settings. Another trending topic is the "green chemistry" approach, where researchers seek eco-friendly methods to synthesize such intermediates. 3,4-Bis(methoxymethoxy)benzaldehyde fits into this narrative, as its protecting groups can be cleaved under mild conditions, minimizing waste generation.

The compound's physicochemical properties further underscore its utility. With a molecular formula of C11H14O5 and a molecular weight of 226.23 g/mol, it exhibits moderate polarity, making it suitable for chromatographic purification. Its melting point and boiling point data are essential for process optimization, particularly in scale-up reactions. Analytical techniques like NMR spectroscopy and HPLC are commonly used to characterize this compound, ensuring purity and consistency in research applications.

In conclusion, 3,4-Bis(methoxymethoxy)benzaldehyde (CAS No. 6515-06-6) is a cornerstone in modern synthetic chemistry. Its role in drug development, material innovation, and green chemistry initiatives positions it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule will undoubtedly remain a key player in advancing chemical research and industrial applications.